ethyl 2-{[(2-{[(4-fluorobenzyl)thio]acetyl}hydrazino)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[[2-[(4-fluorophenyl)methylsulfanyl]acetyl]amino]carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H24FN3O3S3/c1-2-28-20(27)18-15-5-3-4-6-16(15)31-19(18)23-21(29)25-24-17(26)12-30-11-13-7-9-14(22)10-8-13/h7-10H,2-6,11-12H2,1H3,(H,24,26)(H2,23,25,29)
• InChI Key: WLLOYAJOBSPOSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=S)NNC(=O)CSCC3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O3S3
• Molecular Weight: 481.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes, starting from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, which can be acylated and further reacted with hydrazine hydrate to introduce various functional groups, leading to compounds with potential antimicrobial and anti-inflammatory activities (Narayana et al., 2006). The synthesis routes typically involve reactions with aromatic aldehydes to obtain Schiff bases, characterized by spectral analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various spectroscopic techniques, including IR, NMR, and single-crystal X-ray diffraction. For example, a new azo-Schiff base related to the compound of interest was characterized, confirming its planar geometric structure with slight deviations and the presence of intermolecular hydrogen bonds, indicative of the compound's potential for forming crystalline structures (Menati et al., 2020).

Chemical Reactions and Properties

Compounds within this chemical family undergo various chemical reactions, including cycloadditions, which have been explored for the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. These reactions demonstrate the compounds' reactivity and potential for creating a diverse array of derivatives with varying biological activities (Abe & Kakehi, 1994).

Scientific Research Applications

Synthesis and Characterization

Ethyl 2-{[(2-{[(4-fluorobenzyl)thio]acetyl}hydrazino)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and related compounds have been synthesized and characterized for various potential applications, including antimicrobial, anti-inflammatory, and anticancer activities. For instance, Narayana et al. (2006) described the synthesis of 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff bases from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. These compounds showed promising biological activity, including antibacterial, antifungal, and antiinflammatory properties (Narayana, Ashalatha, Raj, & Kumari, 2006).

Similarly, Gad et al. (2020) utilized ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate for the discovery of new apoptosis-inducing agents for breast cancer, highlighting the compound's potential in anticancer therapeutic development. Several derivatives demonstrated significant antiproliferative potential against cancer cell lines, with notable effectiveness in inducing apoptosis in MCF-7 cells (Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020).

Antimicrobial and Antioxidant Activities

Research by Raghavendra et al. (2016) explored the synthesis of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds, which were screened for their antimicrobial and antioxidant activities. Some compounds displayed excellent antibacterial and antifungal properties, as well as significant antioxidant potential, showcasing the versatility of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives in pharmaceutical applications (Raghavendra, Renuka, Kameshwar, Srinivasan, Kumar, & Shashikanth, 2016).